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Compound of Interest

Compound Name: RU 35929

Cat. No.: B15553564 Get Quote

Despite a comprehensive search for the compound RU 35929 in the context of Alzheimer's

disease, no publicly available scientific literature, experimental protocols, or quantitative data

could be identified. The designation "RU 35929" does not appear to correspond to a known

research compound in this field.

Initial and broader searches for "RU 35929" did not yield any relevant information related to a

pharmacological agent. The search results were primarily associated with product codes for

commercial items, indicating that "RU 35929" is not a recognized identifier for a therapeutic or

research molecule in the public domain.

Furthermore, searches for related terms such as "RU 35929 mechanism of action," "RU 35929
in vivo studies Alzheimer's," and "RU 35929 experimental protocols" also failed to produce any

pertinent information. This suggests that the compound may be an internal designation not yet

disclosed in scientific publications, a misidentified compound number, or a historical compound

that is no longer under investigation and for which data is not readily accessible.

One unrelated compound, RU 24969, a 5-HT1B/1A receptor agonist, was identified in the

search results, but this is a distinct molecule from the requested "RU 35929."

Without any foundational information on the chemical structure, pharmacological target, or

biological activity of RU 35929, it is not possible to provide the requested detailed Application

Notes, Protocols, data tables, or visualizations of signaling pathways and experimental

workflows.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 2 Tech Support

https://www.benchchem.com/product/b15553564?utm_src=pdf-interest
https://www.benchchem.com/product/b15553564?utm_src=pdf-body
https://www.benchchem.com/product/b15553564?utm_src=pdf-body
https://www.benchchem.com/product/b15553564?utm_src=pdf-body
https://www.benchchem.com/product/b15553564?utm_src=pdf-body
https://www.benchchem.com/product/b15553564?utm_src=pdf-body
https://www.benchchem.com/product/b15553564?utm_src=pdf-body
https://www.benchchem.com/product/b15553564?utm_src=pdf-body
https://www.benchchem.com/product/b15553564?utm_src=pdf-body
https://www.benchchem.com/product/b15553564?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553564?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Researchers, scientists, and drug development professionals seeking information on this

compound are advised to verify the compound identifier and consult internal documentation or

the original source of the designation for accurate information. Should further details about RU
35929 become available, a comprehensive analysis and generation of the requested materials

can be pursued.

To cite this document: BenchChem. [No Information Available for RU 35929 in Alzheimer's
Disease Models]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15553564#ru-35929-for-alzheimer-s-disease-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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